Cas no 2228266-26-8 (2-hydroxy-2-methyl-3-(pyrazin-2-yl)propanoic acid)
2-hydroxy-2-methyl-3-(pyrazin-2-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-hydroxy-2-methyl-3-(pyrazin-2-yl)propanoic acid
- EN300-1837250
- 2228266-26-8
-
- Inchi: 1S/C8H10N2O3/c1-8(13,7(11)12)4-6-5-9-2-3-10-6/h2-3,5,13H,4H2,1H3,(H,11,12)
- InChI Key: OQMKIOKBARRQLP-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)(C)CC1C=NC=CN=1
Computed Properties
- Exact Mass: 182.06914219g/mol
- Monoisotopic Mass: 182.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 83.3Ų
2-hydroxy-2-methyl-3-(pyrazin-2-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1837250-1g |
2-hydroxy-2-methyl-3-(pyrazin-2-yl)propanoic acid |
2228266-26-8 | 1g |
$1442.0 | 2023-09-19 | ||
| Enamine | EN300-1837250-5g |
2-hydroxy-2-methyl-3-(pyrazin-2-yl)propanoic acid |
2228266-26-8 | 5g |
$4184.0 | 2023-09-19 | ||
| Enamine | EN300-1837250-10g |
2-hydroxy-2-methyl-3-(pyrazin-2-yl)propanoic acid |
2228266-26-8 | 10g |
$6205.0 | 2023-09-19 | ||
| Enamine | EN300-1837250-0.05g |
2-hydroxy-2-methyl-3-(pyrazin-2-yl)propanoic acid |
2228266-26-8 | 0.05g |
$1212.0 | 2023-09-19 | ||
| Enamine | EN300-1837250-0.1g |
2-hydroxy-2-methyl-3-(pyrazin-2-yl)propanoic acid |
2228266-26-8 | 0.1g |
$1269.0 | 2023-09-19 | ||
| Enamine | EN300-1837250-0.25g |
2-hydroxy-2-methyl-3-(pyrazin-2-yl)propanoic acid |
2228266-26-8 | 0.25g |
$1328.0 | 2023-09-19 | ||
| Enamine | EN300-1837250-0.5g |
2-hydroxy-2-methyl-3-(pyrazin-2-yl)propanoic acid |
2228266-26-8 | 0.5g |
$1385.0 | 2023-09-19 | ||
| Enamine | EN300-1837250-1.0g |
2-hydroxy-2-methyl-3-(pyrazin-2-yl)propanoic acid |
2228266-26-8 | 1g |
$1442.0 | 2023-06-01 | ||
| Enamine | EN300-1837250-2.5g |
2-hydroxy-2-methyl-3-(pyrazin-2-yl)propanoic acid |
2228266-26-8 | 2.5g |
$2828.0 | 2023-09-19 | ||
| Enamine | EN300-1837250-5.0g |
2-hydroxy-2-methyl-3-(pyrazin-2-yl)propanoic acid |
2228266-26-8 | 5g |
$4184.0 | 2023-06-01 |
2-hydroxy-2-methyl-3-(pyrazin-2-yl)propanoic acid Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 2-hydroxy-2-methyl-3-(pyrazin-2-yl)propanoic acid
Introduction to 2-Hydroxy-2-Methyl-3-(Pyrazin-2-yl)propanoic Acid (CAS No. 2228266-26-8)
2-Hydroxy-2-methyl-3-(pyrazin-2-yl)propanoic acid, with the CAS number 2228266-26-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.
The molecular structure of 2-hydroxy-2-methyl-3-(pyrazin-2-yl)propanoic acid consists of a pyrazine ring linked to a substituted propanoic acid moiety. The presence of the hydroxyl and methyl groups on the propanoic acid chain adds to its chemical versatility and reactivity. These structural elements contribute to its ability to interact with biological targets, making it a valuable candidate for drug discovery and development.
Recent studies have highlighted the pharmacological properties of 2-hydroxy-2-methyl-3-(pyrazin-2-yl)propanoic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, without significant cytotoxicity. This makes it a promising lead compound for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.
Another area of interest is the antimicrobial activity of 2-hydroxy-2-methyl-3-(pyrazin-2-yl)propanoic acid. Preliminary studies have shown that it exhibits potent antibacterial effects against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity suggests its potential use in developing new antibiotics to combat multidrug-resistant pathogens, a growing concern in global health.
The pharmacokinetic properties of 2-hydroxy-2-methyl-3-(pyrazin-2-yl)propanoic acid have also been investigated. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy. Its oral bioavailability is relatively high, and it demonstrates good stability in physiological conditions. These characteristics make it suitable for further preclinical and clinical evaluation.
In addition to its direct therapeutic applications, 2-hydroxy-2-methyl-3-(pyrazin-2-yl)propanoic acid has been explored as a scaffold for the synthesis of more complex molecules. Chemists have utilized this compound as a building block to create derivatives with enhanced biological activities or improved pharmacological properties. For instance, modifications at the hydroxyl or methyl groups have led to compounds with increased potency and selectivity against specific targets.
The safety profile of 2-hydroxy-2-methyl-3-(pyrazin-2-yl)propanoic acid is another critical aspect that has been extensively studied. Toxicological assessments have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for clinical translation.
To further advance the development of 2-hydroxy-2-methyl-3-(pyrazin-2-yl)propanoic acid, ongoing research is focusing on optimizing its chemical structure to enhance its therapeutic index. Computational methods, such as molecular docking and quantum mechanics calculations, are being employed to predict the interactions between this compound and its biological targets. These computational tools provide valuable insights into the structure-function relationships, guiding the rational design of more effective derivatives.
In conclusion, 2-hydroxy-2-methyl-3-(pyrazin-2-y l)propanoic acid (CAS No. 22886666) represents a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure, coupled with favorable pharmacological properties, positions it as a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.
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